Cas no 154016-49-6 ((5-Isopropylisoxazol-3-yl)methanamine)

• Product Name: (5-Isopropylisoxazol-3-yl)methanamine
• CAS No: 154016-49-6
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD11053996
• CID: 1069026
• PubChem ID: 329775365
• Update Time: 2025-07-18

(5-Isopropylisoxazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• [(5-Isopropylisoxazol-3-yl)methyl]amine hydrochloride
• 1-(5-Isopropyl-3-isoxazolyl)methanamine
• 1-(5-isopropylisoxazol-3-yl)MethanaMine
• AG-E-01822
• C-(5-Isopropylisoxazol-3-yl)-methylaminehydrochloride
• CTK4C8070
• KB-64019
• SBB026766
• STK510181
• SureCN440363
• (5-Isopropylisoxazol-3-yl)
• (5-Isopropylisoxazol-3-yl)methanamine
• 1-(5-isopropyl-3-isoxazolyl)methanamine(SALTDATA: FREE)
• (5-propan-2-yl-1,2-oxazol-3-yl)methanamine:hydrochloride
• AKOS005168669
• 1-(5-Isopropyl-3-isoxazolyl)methanamine, AldrichCPR
• BS-36750
• 1-[5-(propan-2-yl)-1,2-oxazol-3-yl]methanamine
• DTXSID10651027
• (5-propan-2-yl-1,2-oxazol-3-yl)methanamine
• CS-0273815
• 154016-49-6
• MFCD11053996
• 5-(1-methylethyl)-3-isoxazolemethanamine
• [5-(propan-2-yl)-1,2-oxazol-3-yl]methanamine
• 1-(5-ISOPROPYL-1,2-OXAZOL-3-YL)METHANAMINE
• SCHEMBL440363
• 3-Isoxazolemethanamine, 5-(1-methylethyl)-
• A883766
• DA-18423
• MSEXFKQRZBKWIM-UHFFFAOYSA-N
• EN300-1154389

• MDL： MFCD11053996
• Inchi： 1S/C7H12N2O/c1-5(2)7-3-6(4-8)9-10-7/h3,5H,4,8H2,1-2H3
• InChI Key： MSEXFKQRZBKWIM-UHFFFAOYSA-N
• SMILES： O1C(=CC(CN)=N1)C(C)C

Computed Properties

• Exact Mass: 140.09506
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05

(5-Isopropylisoxazol-3-yl)methanamine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (5-Isopropylisoxazol-3-yl)methanamine

Exploring the Versatile Applications of (5-Isopropylisoxazol-3-yl)methanamine (CAS No. 154016-49-6) in Modern Chemistry

The compound (5-Isopropylisoxazol-3-yl)methanamine (CAS No. 154016-49-6) has garnered significant attention in the field of organic chemistry due to its unique structural properties and broad applicability. This isoxazole derivative is characterized by a methanamine functional group attached to a 5-isopropylisoxazole ring, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of small molecule inhibitors and bioactive compounds.

One of the key reasons for the growing interest in 154016-49-6 is its role in medicinal chemistry. The isoxazole scaffold is known for its ability to mimic peptide bonds, which is crucial in designing enzyme inhibitors and receptor modulators. Recent studies have highlighted its utility in targeting inflammatory pathways and neurological disorders, aligning with current trends in personalized medicine and precision therapeutics. This has led to a surge in searches for "isoxazole-based drug candidates" and "CAS 154016-49-6 applications" across scientific databases.

Beyond pharmaceuticals, (5-Isopropylisoxazol-3-yl)methanamine has found applications in material science. Its robust chemical structure makes it suitable for designing advanced polymers and functional coatings. The compound's thermal stability and compatibility with other monomers have sparked interest in developing high-performance materials for industrial use. This aligns with the global push toward sustainable chemistry, as evidenced by the rising popularity of terms like "green synthesis of isoxazoles" and "eco-friendly chemical intermediates."

From a synthetic perspective, the preparation of 154016-49-6 often involves multistep organic reactions, including cyclization and amination processes. Recent advancements in catalytic methods have improved the yield and purity of this compound, addressing common challenges such as regioselectivity and byproduct formation. These innovations are frequently discussed in forums focusing on "efficient heterocyclic synthesis" and "CAS 154016-49-6 optimization," reflecting the compound's relevance in modern process chemistry.

The safety profile of (5-Isopropylisoxazol-3-yl)methanamine has also been a topic of interest. While it is not classified as hazardous under standard regulations, proper handling protocols are recommended to ensure workplace safety. This has led to increased searches for "isoxazole derivative safety data" and "154016-49-6 handling guidelines," particularly among laboratory professionals and industrial chemists.

In conclusion, CAS No. 154016-49-6 represents a fascinating intersection of chemical innovation and practical utility. Its versatility in drug development, material engineering, and catalytic research underscores its importance in contemporary chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable technology.